Cas no 1305322-88-6 ((2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid
• CAS No: 1305322-88-6
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 1056525
• PubChem ID: 61195529
• Update Time: 2025-05-24

(2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Dimethylcarbamoyl)pyrrolidine-2-carboxylic acid
• 1-(Dimethylcarbamoyl)-L-proline
• (2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid
• L-Proline, 1-[(dimethylamino)carbonyl]-
• 1305322-88-6
• DB-020730
• DTXSID80734139
• SCHEMBL3965177
• A888718
• CS-0357307
• (S)-1-(Dimethylcarbamoyl)pyrrolidine-2-carboxylicAcid
• (Dimethylcarbamoyl)-L-proline
• AKOS010443794

• MDL： MFCD14697611
• Inchi： 1S/C8H14N2O3/c1-9(2)8(13)10-5-3-4-6(10)7(11)12/h6H,3-5H2,1-2H3,(H,11,12)/t6-/m0/s1
• InChI Key： QCCHOIZBNCZGJU-LURJTMIESA-N
• SMILES： OC([C@@H]1CCCN1C(N(C)C)=O)=O

Computed Properties

• Exact Mass: 186.10000
• Monoisotopic Mass: 186.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.85000
• LogP: 0.15490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid

Compound CAS No. 1305322-88-6: (2S)-1-(Dimethylcarbamoyl)pyrrolidine-2-carboxylic Acid

The compound (2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid, identified by the CAS number 1305322-88-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a pyrrolidine ring, a five-membered cyclic secondary amine, which is substituted at the 1-position with a dimethylcarbamoyl group and at the 2-position with a carboxylic acid group. The stereochemistry at the 2-position is specified as the S configuration, which plays a crucial role in determining its biological activity and selectivity.

The synthesis of (2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. Recent advancements in asymmetric synthesis have enabled the efficient construction of the S-configured center, ensuring high enantiomeric purity. The dimethylcarbamoyl group is introduced via acylation reactions, often utilizing dimethylformamide (DMF) as a precursor under mild conditions to avoid racemization of the chiral center.

Research into this compound has revealed its potential as a building block for more complex molecules with therapeutic applications. For instance, studies have shown that derivatives of (2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid can act as inhibitors of certain enzymes involved in metabolic disorders. The carboxylic acid group provides versatility for further functionalization, such as esterification or amidation, allowing for the creation of bioisosteres or prodrugs with improved pharmacokinetic profiles.

In terms of pharmacological activity, this compound exhibits moderate inhibitory effects on selected kinases and proteases, making it a valuable lead compound for drug design. Recent computational studies have highlighted the importance of the dimethylcarbamoyl group in enhancing binding affinity to target proteins through hydrogen bonding interactions. Additionally, the pyrrolidine ring contributes to the molecule's flexibility and ability to adopt conformations favorable for binding.

The stereochemistry at the 2-position is critical for maintaining the desired biological activity. Studies comparing the S and R enantiomers have demonstrated significant differences in their pharmacokinetic profiles and efficacy in cellular assays. This underscores the importance of stereocontrol during synthesis and highlights the potential for enantioselective drug delivery systems utilizing this compound.

From an analytical standpoint, (2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its molecular structure and purity, which are essential for reproducible biological testing. Furthermore, crystallographic studies have provided insights into its solid-state packing and intermolecular interactions, which are relevant for understanding its physical properties and stability.

In conclusion, (2S)-1-(dimethylcarbamoyl)pyrrolidine-2-carboxylic acid represents a promising molecule with diverse applications in medicinal chemistry. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for developing novel therapeutic agents. Continued research into its properties and potential derivatives will undoubtedly expand its role in drug discovery pipelines.